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Compound of Interest

Compound Name:
2-(Methylsulfonyl)-10h-

phenothiazine

Cat. No.: B131000 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, synthesis,

and biological relevance of 2-(methylsulfonyl)-10H-phenothiazine, a key intermediate in the

synthesis of various pharmaceutical compounds.

Core Properties
2-(methylsulfonyl)-10H-phenothiazine is a phenothiazine derivative.[1][2] Its fundamental

properties are summarized below.
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Property Value Source(s)

CAS Number 23503-68-6 [1][3]

IUPAC Name
2-methylsulfonyl-10H-

phenothiazine
[3][4]

Molecular Formula C₁₃H₁₁NO₂S₂ [3][4][5][6]

Molecular Weight 277.36 g/mol [4][5][7]

Appearance
Solid. Color described as Light

Yellow to Green.
[8][9]

Boiling Point 524.1°C at 760 mmHg [10][11]

Density 1.363 g/cm³ [10][11]

Flash Point 270.8°C [10][11]

Refractive Index 1.653 [10][11]

Solubility

Slightly soluble in Chloroform,

DMSO, and Methanol.[12][13]

Estimated water solubility is

0.0209 mg/ml.[14]

[12][13][14]

Storage
Store sealed in a dry place at

room temperature.
[12]

Synthesis Protocol
A documented method for the synthesis of 2-(methylsulfonyl)-10H-phenothiazine involves a

Friedel-Crafts type reaction.[1]

Experimental Protocol
Materials:

1-(10H-phenothiazin-10-yl)ethanone

Aluminum trichloride (AlCl₃)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0933687.htm
https://www.matrix-fine-chemicals.com/fine-chemicals/catalog/default/mm23503686
https://www.matrix-fine-chemicals.com/fine-chemicals/catalog/default/mm23503686
https://pubchem.ncbi.nlm.nih.gov/compound/90134
https://www.matrix-fine-chemicals.com/fine-chemicals/catalog/default/mm23503686
https://pubchem.ncbi.nlm.nih.gov/compound/90134
https://www.chemicalbook.com/ChemicalProductProperty_US_CB0933687.aspx
https://www.klivon.com/products?product_family_id=2617
https://pubchem.ncbi.nlm.nih.gov/compound/90134
https://www.chemicalbook.com/ChemicalProductProperty_US_CB0933687.aspx
https://www.alfa-chemistry.com/2-methylsulphonyl-10h-phenothiazine-cas-23503-68-6-item-291076.htm
https://www.combi-blocks.com/msds/QJ-2990.pdf
https://www.alfa-chemical.com/material-science/other-material-chemicals/cas-23503-68-6-2-methylsulphonyl-10h.html
https://www.molbase.com/supplier/785582-product-7154732.html
http://www.sagechem.com/product/1581368
https://www.molbase.com/supplier/785582-product-7154732.html
http://www.sagechem.com/product/1581368
https://www.molbase.com/supplier/785582-product-7154732.html
http://www.sagechem.com/product/1581368
https://www.molbase.com/supplier/785582-product-7154732.html
http://www.sagechem.com/product/1581368
https://www.chemicalbook.com/ProductChemicalPropertiesCB0933687_EN.htm
https://www.chembk.com/en/chem/2-(methylsulfonyl)-10H-phenothiazine
https://www.ambeed.com/products/23503-68-6.html
https://www.chemicalbook.com/ProductChemicalPropertiesCB0933687_EN.htm
https://www.chembk.com/en/chem/2-(methylsulfonyl)-10H-phenothiazine
https://www.ambeed.com/products/23503-68-6.html
https://www.chemicalbook.com/ProductChemicalPropertiesCB0933687_EN.htm
https://www.benchchem.com/product/b131000?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0933687.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b131000?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Methanesulfonyl chloride (CH₃SO₂Cl)

Dichloromethane (CH₂Cl₂)

Ice-cold water (H₂O)

Anhydrous sodium sulfate (Na₂SO₄)

Hexane

Ethyl acetate

Procedure:

A mixture of aluminum trichloride (0.17 g, 1.24 mmol) and methanesulfonyl chloride (0.17

mL, 2.34 mmol) in 20 mL of dichloromethane is stirred for 15 minutes at 0°C.[1]

To this mixture, 1-(10H-phenothiazin-10-yl)ethanone (0.30 g, 1.24 mmol) is added.[1]

The reaction mixture is then stirred at room temperature for 24 hours.[1]

Following the reaction period, the mixture is diluted with ice-cold water and extracted with

dichloromethane (3 x 20 mL).[1]

The organic layers are combined, dried over anhydrous sodium sulfate, filtered, and

concentrated under reduced pressure.[1]

The resulting crude product is purified by silica gel column chromatography using a

hexane/ethyl acetate (65:35, v/v) mixture as the eluent to yield the final product.[1]
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Caption: Synthesis workflow for 2-(methylsulfonyl)-10H-phenothiazine.
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Biological Context and Signaling Pathways
2-(methylsulfonyl)-10H-phenothiazine serves as a crucial intermediate in the synthesis of the

antiemetic drug Metopimazine.[15] Metopimazine, a phenothiazine derivative, functions

primarily as a potent D2/D3 dopamine receptor antagonist.[15] Its mechanism of action also

involves antagonism of adrenergic alpha-1, histamine H1, and serotonin 5-HT2a receptors.[15]

This multi-receptor activity is believed to contribute to its antiemetic and gastroprokinetic

effects.[15] Unlike some other antiemetics, Metopimazine does not readily cross the blood-

brain barrier, suggesting a degree of peripheral selectivity.[15]

Phenothiazine Derivative (e.g., Metopimazine)

Receptor Targets
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Metopimazine
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Antagonist
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Caption: Receptor antagonism pathway for related phenothiazine derivatives.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0933687.htm
https://www.pharmaffiliates.com/en/23503-68-6-2-methylsulfonyl-phenothiazine-pa203091000.html
https://www.matrix-fine-chemicals.com/fine-chemicals/catalog/default/mm23503686
https://www.matrix-fine-chemicals.com/fine-chemicals/catalog/default/mm23503686
https://pubchem.ncbi.nlm.nih.gov/compound/90134
https://pubchem.ncbi.nlm.nih.gov/compound/90134
https://www.chemicalbook.com/ChemicalProductProperty_US_CB0933687.aspx
https://www.chemicalbook.com/ChemicalProductProperty_US_CB0933687.aspx
https://www.klivon.com/products?product_family_id=2617
https://www.alfa-chemistry.com/2-methylsulphonyl-10h-phenothiazine-cas-23503-68-6-item-291076.htm
https://www.combi-blocks.com/msds/QJ-2990.pdf
https://www.alfa-chemical.com/material-science/other-material-chemicals/cas-23503-68-6-2-methylsulphonyl-10h.html
https://www.molbase.com/supplier/785582-product-7154732.html
http://www.sagechem.com/product/1581368
https://www.chemicalbook.com/ProductChemicalPropertiesCB0933687_EN.htm
https://www.chembk.com/en/chem/2-(methylsulfonyl)-10H-phenothiazine
https://www.ambeed.com/products/23503-68-6.html
https://en.wikipedia.org/wiki/Metopimazine
https://www.benchchem.com/product/b131000#cas-number-23503-68-6-properties-and-synthesis
https://www.benchchem.com/product/b131000#cas-number-23503-68-6-properties-and-synthesis
https://www.benchchem.com/product/b131000#cas-number-23503-68-6-properties-and-synthesis
https://www.benchchem.com/product/b131000#cas-number-23503-68-6-properties-and-synthesis
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b131000?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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